2-Chloro-1,1,2-trifluoro-ethanesulfonyl chloride, 97%

• IUPAC Name: 2-chloro-1,1,2-trifluoroethanesulfonyl chloride
• InChI: InChI=1S/C2HCl2F3O2S/c3-1(5)2(6,7)10(4,8)9/h1H
• InChI Key: MAGSGNNJLXDMQV-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)S(=O)(=O)Cl)(F)Cl
• Molecular Formula: C2HCl2F3O2S
• Molecular Weight: 216.99 g/mol

Description

2-Chloro-1,1,2-trifluoro-ethanesulfonyl chloride (also known as CF3SO2Cl or Tf-Cl) is an organic compound with a wide range of applications in scientific research. It is a colorless, volatile liquid with a pungent smell. It is a versatile reagent used in organic synthesis and has been used in a variety of reactions, including the synthesis of pharmaceuticals, polymers, and other organic compounds. It is also used in the synthesis of fluorinated compounds, such as fluorinated polymers, and in the preparation of polymeric materials.

Scientific Research Applications

CF3SO2Cl is widely used in scientific research. It is used as a reagent for the synthesis of a variety of organic compounds, including pharmaceuticals, polymers, and other organic compounds. It is also used in the synthesis of fluorinated compounds, such as fluorinated polymers. In addition, it is used as a catalyst in the synthesis of polymeric materials.

Mechanism of Action

CF3SO2Cl acts as a Lewis acid, which can accept electrons from other molecules. This allows it to act as a catalyst in a variety of reactions, including the synthesis of organic compounds and the synthesis of fluorinated compounds. It can also act as a nucleophile, which can donate electrons to other molecules, allowing it to participate in a variety of reactions.
Biochemical and Physiological Effects
CF3SO2Cl is a volatile, colorless liquid with a pungent smell. It is not known to have any adverse effects on the human body when used in laboratory experiments. However, it is important to use protective equipment, such as gloves and safety glasses, when handling CF3SO2Cl.

Advantages and Limitations for Lab Experiments

CF3SO2Cl has several advantages for use in laboratory experiments. It is a versatile reagent that can be used in a variety of reactions, including the synthesis of pharmaceuticals, polymers, and other organic compounds. It is also relatively inexpensive and easy to obtain. However, it is important to use protective equipment when handling CF3SO2Cl, as it is a volatile, colorless liquid with a pungent smell.

Future Directions

The use of CF3SO2Cl in scientific research is likely to continue to increase in the future. It has the potential to be used in the synthesis of a variety of new organic compounds, including pharmaceuticals, polymers, and other organic compounds. It may also be used in the synthesis of fluorinated compounds, such as fluorinated polymers, and in the preparation of polymeric materials. In addition, it may be used as a catalyst in the synthesis of new materials and in the development of new technologies. Finally, it may be used in the development of new methods for the synthesis of organic compounds.

Synthesis Methods

CF3SO2Cl can be synthesized from the reaction of trifluoromethanesulfonic anhydride (CF3SO3H) with thionyl chloride (SOCl2) in an inert atmosphere. The reaction produces CF3SO2Cl and sulfur dioxide (SO2). CF3SO2Cl can also be synthesized from the reaction of trifluoromethanesulfonate salts with thionyl chloride in an inert atmosphere.